Cas no 1020722-07-9 (3-(tert-Butoxycarbonylamino)-1-(phenylsulfonyl) indole)

• Product Name: 3-(tert-Butoxycarbonylamino)-1-(phenylsulfonyl) indole
• CAS No: 1020722-07-9
• MF: C₁₉H₂₀N₂O₄S
• MW: 372.438103675842
• MDL: MFCD09835513
• CID: 1078231
• PubChem ID: 28306213
• Update Time: 2025-04-20

3-(tert-Butoxycarbonylamino)-1-(phenylsulfonyl) indole Chemical and Physical Properties

Names and Identifiers

• 3-(tert-Butoxycarbonylamino)-1-(phenylsulfonyl) indole
• tert-butyl N-[1-(benzenesulfonyl)indol-3-yl]carbamate
• 1020722-07-9
• 3-(TERT-BUTOXYCARBONYLAMINO)-1-(PHENYLSULFONYL)INDOLE
• AKOS015838225
• tert-butyl N-[1-(benzenesulfonyl)-1H-indol-3-yl]carbamate
• tert-Butyl(1-(phenylsulfonyl)-1H-indol-3-yl)carbamate
• tert-Butyl (1-(phenylsulfonyl)-1H-indol-3-yl)carbamate

• MDL： MFCD09835513
• Inchi： 1S/C19H20N2O4S/c1-19(2,3)25-18(22)20-16-13-21(17-12-8-7-11-15(16)17)26(23,24)14-9-5-4-6-10-14/h4-13H,1-3H3,(H,20,22)
• InChI Key： DCKRGRKAIQVCGD-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(N1C=C(C2C=CC=CC1=2)NC(=O)OC(C)(C)C)(=O)=O

Computed Properties

• Exact Mass: 372.11437830g/mol
• Monoisotopic Mass: 372.11437830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 602
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 85.8Ų